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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the C-N

cross-coupling of arylboronic acids with amines. This transformation is a cornerstone of modern

organic synthesis, enabling the formation of arylamines, a critical motif in pharmaceuticals,

agrochemicals, and materials science. While the Buchwald-Hartwig amination traditionally

employs aryl halides, the use of arylboronic acids as the aryl source is primarily achieved

through the Chan-Lam coupling reaction. This document will focus on the Chan-Lam coupling

and also discuss palladium and nickel-catalyzed Buchwald-Hartwig-type aminations that utilize

boronic acid derivatives.

Introduction to C-N Coupling with Arylboronic Acids
The formation of a carbon-nitrogen bond between an aryl group and an amine is a pivotal

transformation in organic chemistry. Two prominent named reactions for this purpose are the

Buchwald-Hartwig amination and the Chan-Lam coupling.

Buchwald-Hartwig Amination: This palladium-catalyzed reaction typically involves the

coupling of an amine with an aryl halide or triflate.[1][2] It is a powerful and versatile method

with a broad substrate scope.[1][3] While less common, variations of the Buchwald-Hartwig

reaction have been developed that utilize arylboronic esters as activators in nickel-catalyzed

systems.[4][5]
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Chan-Lam Coupling (also known as Chan-Evans-Lam Coupling): This copper-catalyzed

reaction directly couples arylboronic acids with amines (and other N-H or O-H containing

compounds).[6][7] A key advantage of the Chan-Lam coupling is the use of air-stable and

readily available arylboronic acids as coupling partners under often milder reaction

conditions, sometimes even at room temperature and open to the air.[6][7][8]

This document will primarily detail the protocols and applications of the Chan-Lam coupling due

to its direct use of arylboronic acids. A section will also be dedicated to the emerging Buchwald-

Hartwig-type aminations involving boronic acid derivatives.

Chan-Lam Amination: A Detailed Overview
The Chan-Lam coupling provides an efficient and practical method for the synthesis of

secondary aryl amines and aryl ethers.[7] The reaction is typically catalyzed by copper(II)

complexes, such as copper(II) acetate.[6][9]

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

2. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

3. Scope and limitations of the Pd/BINAP-catalyzed amination of aryl bromides - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination
toward Bioactivity Assay - PMC [pmc.ncbi.nlm.nih.gov]

6. Chan-Lam Coupling [organic-chemistry.org]

7. Chan–Lam coupling - Wikipedia [en.wikipedia.org]

8. marmacs.org [marmacs.org]

9. Copper-Catalyzed Coupling of Arylboronic Acids and Amines [organic-chemistry.org]

To cite this document: BenchChem. [Application Notes and Protocols: C-N Cross-Coupling of
Arylboronic Acids]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596206#buchwald-hartwig-amination-using-
arylboronic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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